Cas no 113458-70-1 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure
113458-70-1 structure
Product name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-70-1
MF:C14H13N7O3S
MW:359.36312
CID:233371
PubChem ID:3087154

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
    • 6,8-dimethyl-4a-(2-sulfanylidene-1,3-dihydrobenzimidazol-5-yl)-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
    • Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimeth
    • Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-6,8-dimethyl-
    • BRN 5649003
    • 3-Hydroxy-6,8-dimethyl-4a-(2-sulfanyl-1H-benzimidazol-6-yl)-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
    • DTXSID50921074
    • 113458-70-1
    • Inchi: InChI=1S/C14H13N7O3S/c1-20-9-14(17-11(23)19-18-9,10(22)21(2)13(20)24)6-3-4-7-8(5-6)16-12(25)15-7/h3-5H,1-2H3,(H2,15,16,25)(H2,17,19,23)
    • InChI Key: YYRGJRXDMPFEKM-UHFFFAOYSA-N
    • SMILES: S=C1NC2=C(C=C(C34C(=O)N(C)C(=O)N(C)C3=NNC(N4)=O)C=C2)N1

Computed Properties

  • Exact Mass: 359.08029
  • Monoisotopic Mass: 359.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 725
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150Ų
  • XLogP3: -0.8

Experimental Properties

  • Density: 1.86
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.903
  • PSA: 118.17

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature

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